Cas no 13863-31-5 (Fluorescent Brightener 5bm (Technical Grade))

• Product Name: Fluorescent Brightener 5bm (Technical Grade)
• CAS No: 13863-31-5
• MF: C₃₈H₃₈N₁₂Na₂O₈S₂
• MW: 900.893465518951
• CID: 153326
• PubChem ID: 6433586
• Update Time: 2025-10-29

Fluorescent Brightener 5bm (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5-[[4-[(2-hydroxyethyl)methylamino]-6-(phenylamino)-1,3,5-triazin-2-yl]amino]-,sodium salt (1:2)
• Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5-[[4-[(2-hydroxyethyl)methylamino]-6-(phenylamino)-1,3,5-triazin-2-yl]amino]-,
• disodium 4,4'-bis[[6-anilino-4-[(2-hydroxyethyl)methylamino]-1,3,5-triazin-2-yl]amino]stilbene-2,2'-disulphonate
• disodium,5-[[4-anilino-6-[2-hydroxyethyl(methyl)amino]-1,3,5-triazin-2-yl]amino]-2-[(E)-2-[4-[[4-anilino-6-[2-hydroxyethyl(methyl)amino]-1,3,5-triazin-2-yl]amino]-2-sulfonatophenyl]ethenyl]benzenesulf
• EINECS 237-600-9
• Phorwhite RKH
• TINOPAL 5BM
• Tinopal 5BM-XC
• BIS-(TRIAZINYLAMINO)-STILBENESULFONICACIDDERIVATIVE
• Benzenesulfonic acid, 2,2-(1,2-ethenediyl)bis5-4-(2-hydroxyethyl)methylamino-6-(phenylamino)-1,3,5-triazin-2-ylamino-, disodium salt
• 2,2'-(1,2-Ethenediyl)bis[5-[[4-[(2-hydroxyethyl)methylamino]-6-(phenylamino)-1,3,5-triazin-2-yl]amino]benzenesulfonic acid]disodium salt
• Fluorescent Brightener 5bm (Technical Grade)
• 4,4'-bis[[6-Anilino-4-[(2-hydroxyethyl)methylamino]-1,3,5-triazin-2-yl]amino]stilbene-2,2'-disulfonate
• Disodium 4,4'-bis(4-anilino-6-(N-methyl-2-hydroxyethylamino)-1,3,5-triazin-2-yl)-amino)stilbene-2,2'-disulfonate
• HSDB 5059
• 4,4'-BIS((4-ANILINO-6-((2-HYDROXYETHYL)METHYLAMINO)-S- TRIAZIN-2-YL)AMINO)2,2'-STILBENEDISULFONATE
• Benzenesulfonic acid, 2,2'-(1,2-ethenediyl)bis(5-((4-((2-hydroxyethyl)methylamino)-6-(phenylamino)-1,3,5-triazin-2-yl)amino)-, sodium salt (1:2)
• PHORWITE RKH
• TINOPAL 5BM [HSDB]
• 2,2'-Stilbenedisulfonic aicd, 4,4'-bis((4-anilino-6-((2-hydroxyethyl)methylamino)-s-triazin-2-yl)amino)-, disodium salt
• Benzenesulfonic acid, 2,2'-(1,2-ethenediyl)bis[5-[[4-[(2-hydroxyethyl)methylamino]-6-(phenylamino)-1,3,5-triazin-2-yl]amino]-, disodium salt
• UNII-31F73WR7CZ
• BENZENESULFONIC ACID, 2,2'-(1,2-ETHENEDIYL)BIS(5-((4-((2- HYDROXYETHYL)METHYLAMINO)-6-(PHENYLAMINO)-1,3,5-TRIAZIN-2- YL)AMINO)-, DISODIUM SALT
• disodium 2,2'-(E)-ethene-1,2-diylbis[5-({4-anilino-6-[(2-hydroxyethyl)(methyl)amino]-1,3,5-triazin-2-yl}amino)benzenesulfonate]
• 31F73WR7CZ
• DISODIUM 4,4'-BIS((6-ANILINO-4-((2- HYDROXYETHYL)METHYLAMINO)-1,3,5-TRIAZIN-2-YL)AMINO)STILBENE- 2,2'-DISULPHONATE
• 2,2'-STILBENEDISULFONIC AICD, 4,4'-BIS((4-ANILINO-6-((2- HYDROXYETHYL)METHYLAMINO)-S-TRIAZIN-2-YL)AMINO)-, DISODIUM SALT
• Disodium 4,4'-bis((6-anilino-4-((2-hydroxyethyl)methylamino)-1,3,5-triazin-2-yl)amino)stilbene-2,2'-disulphonate
• 4,4'-Bis((4-anilino-6-((2-hydroxyethyl)methylamino)-s-triazin-2-yl)amino)2,2'-stIlbenedisulfonate
• EC 237-600-9
• Benzenesulfonic acid, 2,2'-(1,2-ethenediyl)bis(5-((4-((2-hydroxyethyl)methylamino)-6-(phenylamino)-1,3,5-triazin-2-yl)amino)-, disodium salt
• Benzenesulfonic acid, 2,2'-(1,2-ethenediyl)bis(5-((4-((2-hydroxyethyl)methylamino)-6-(phenylamino)-1,3 ,5-triazin-2-yl)amine
• 2,2'-Stilbenedisulfonic acid, 4,4'-bis((4-anilino-6-((2-hydroxyethyl)methylamino)-s-triazin-2-yl)amino)-, disodium salt
• SCHEMBL344719
• Disodium 4,4'-bis-(2-sulfostyryl)biphenyl
• 13863-31-5
• BENZENESULFONIC ACID, 2,2'-(1,2-ETHENEDIYL)BIS(5-((4-((2- HYDROXYETHYL)METHYLAMINO)-6-(PHENYLAMINO)-1,3,5-TRIAZIN-2- YL)AMINO)-, SODIUM SALT (1:2)
• DISODIUM 4,4'-BIS(4-ANILINO-6-(N-(2-HYDROXYETHYL)-N-METHYLAMINO)-S-TRIAZIN-2-YLAMINO)-2,2'-STILBENEDISONATE
• Q27256045
• disodium;5-[[4-anilino-6-[2-hydroxyethyl(methyl)amino]-1,3,5-triazin-2-yl]amino]-2-[(E)-2-[4-[[4-anilino-6-[2-hydroxyethyl(methyl)amino]-1,3,5-triazin-2-yl]amino]-2-sulfonatophenyl]ethenyl]benzenesulfonate
• DISODIUM 2,2'-(1,2-ETHENEDIYL)BIS(5-((4-((2-HYDROXYETHYL)METHYLAMINO)-6-(PHENYLAMINO)-1,3,5-TRIAZIN-2-YL)AMINO)BENZENESULFONATE)
• BENZENESULFONIC ACID, 2,2'-(1,2-ETHENEDIYL)BIS(5-((4-((2- HYDROXYETHYL)METHYLAMINO)-6-(PHENYLAMINO)-1,3 ,5-TRIAZIN-2- YL)AMINE

• Inchi： 1S/C38H40N12O8S2.2Na/c1-49(19-21-51)37-45-33(39-27-9-5-3-6-10-27)43-35(47-37)41-29-17-15-25(31(23-29)59(53,54)55)13-14-26-16-18-30(24-32(26)60(56,57)58)42-36-44-34(40-28-11-7-4-8-12-28)46-38(48-36)50(2)20-22-52;;/h3-18,23-24,51-52H,19-22H2,1-2H3,(H,53,54,55)(H,56,57,58)(H2,39,41,43,45,47)(H2,40,42,44,46,48);;/q;2*+1/p-2/b14-13+;;
• InChI Key： VVYVUOFMPAXVCH-QDBORUFSSA-L
• SMILES： S(C1C=C(C=CC=1/C=C/C1C=CC(=CC=1S(=O)(=O)[O-])NC1N=C(NC2C=CC=CC=2)N=C(N=1)N(C)CCO)NC1N=C(NC2C=CC=CC=2)N=C(N=1)N(C)CCO)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 900.21700
• Monoisotopic Mass: 900.217
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 62
• Rotatable Bond Count: 16
• Complexity: 1410
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 304A^2

Experimental Properties

• Color/Form: No data available
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 303.56000
• LogP: 6.32020
• Vapor Pressure: Not available

Fluorescent Brightener 5bm (Technical Grade) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Sulfonated stilbenes

Additional information on Fluorescent Brightener 5bm (Technical Grade)

Fluorescent Brightener 5BM (Technical Grade) – A Comprehensive Guide to Its Properties and Applications

Fluorescent Brightener 5BM (CAS No. 13863-31-5) is a highly effective optical brightening agent (OBA) widely used in industries such as textiles, plastics, and detergents. Known for its ability to enhance whiteness and brightness, this technical-grade fluorescent whitening agent is a preferred choice for manufacturers seeking to improve the visual appeal of their products. In this article, we will explore its chemical properties, applications, market trends, and frequently asked questions.

The Fluorescent Brightener 5BM belongs to the stilbene family of compounds, characterized by its strong UV absorption and blue-light emission. This unique property allows it to convert invisible ultraviolet light into visible blue light, thereby masking yellowing and enhancing brightness. Its high thermal stability and compatibility with various substrates make it ideal for industrial applications.

One of the most common uses of Fluorescent Brightener 5BM is in the textile industry, where it is applied to fabrics to achieve a brighter, whiter appearance. It is also widely used in laundry detergents to prevent fabric yellowing over time. Additionally, the plastic industry utilizes this compound to improve the whiteness of polymers, especially in packaging materials and consumer goods.

Recent market trends indicate a growing demand for eco-friendly optical brighteners, driven by increasing environmental awareness. Manufacturers are now focusing on developing sustainable fluorescent brighteners with minimal ecological impact. Fluorescent Brightener 5BM (Technical Grade) is being researched for its potential in biodegradable formulations, aligning with global sustainability goals.

Consumers and industry professionals often search for answers to questions like: "How does Fluorescent Brightener 5BM work?" or "Is Fluorescent Brightener 5BM safe for textiles?" The mechanism involves UV light absorption and re-emission, while safety assessments confirm its compliance with industry standards when used as directed.

Another trending topic is the comparison between Fluorescent Brightener 5BM and other optical brighteners. Unlike some alternatives, 5BM offers superior stability under high-temperature processing, making it suitable for applications like injection-molded plastics. Researchers are also exploring its potential in advanced material sciences, including solar cell coatings and specialty papers.

For businesses looking to source high-quality Fluorescent Brightener 5BM (Technical Grade), it is essential to verify the supplier's certifications and product specifications. Key parameters to check include purity levels, solubility, and thermal resistance. Proper storage conditions (cool, dry environments) are crucial to maintaining its performance over time.

In conclusion, Fluorescent Brightener 5BM (CAS No. 13863-31-5) remains a vital component in multiple industries due to its exceptional brightening properties and versatility. As innovation continues, its role in sustainable manufacturing and advanced applications is expected to grow, making it a compound worth watching in the coming years.